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Compound of Interest

Compound Name: 2-Isopropylbenzeneboronic acid

Cat. No.: B1303771

An In-depth Technical Guide to the Safety and Handling of 2-lsopropylbenzeneboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
Isopropylbenzeneboronic acid (CAS No. 89787-12-2). The following sections detail the
hazards, necessary precautions, and emergency procedures to ensure its safe use in a
laboratory setting.

Chemical Identification and Physical Properties

This section summarizes the key identifiers and physical and chemical properties of 2-
Isopropylbenzeneboronic acid.
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Property

Value

Chemical Name

2-Isopropylbenzeneboronic acid

(2-1sopropylphenyl)boronic acid, 2-

Synonyms ) )
Cumylboronic acid
CAS Number 89787-12-2
Molecular Formula CoH13BO2
Molecular Weight 164.01 g/mol
White to off-white or light yellow
Appearance
powder/crystal[1]
Melting Point 85-86°C[2]
Boiling Point 297.2°C at 760 mmHg[2]
Flash Point 133.5°C[2]
Density 1.04 g/cm3[2]

Hazard Identification and Classification

2-1sopropylbenzeneboronic acid is classified as a hazardous substance. The following table

details its GHS classification and associated hazard statements.[3][4]
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GHS Classification = Hazard Statement Pictogram Signal Word
Skin )
] o H315: Causes skin ]
Corrosion/Irritation S ! Warning
irritation[3][4]
(Category 2)
Serious Eye

o H319: Causes serious _
Damage/Eye Irritation L ! Warning
eye irritation[3][4]

(Category 2A)

Specific Target Organ

Toxicity - Single H335: May cause

Exposure (Category respiratory irritation[3] ! Warning
3), Respiratory [4]

System

Safe Handling and Storage Protocols

Adherence to proper handling and storage protocols is crucial to minimize risk.

Handling

e Ventilation: Use only outdoors or in a well-ventilated area, such as a fume hood.[4]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection (safety goggles or face shield).[4]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Do not eat, drink,
or smoke when using this product.[5]

e Avoidance: Do not get in eyes, on skin, or on clothing. Avoid breathing dust, fume, gas, mist,
vapors, or spray.[4] Avoid dust formation.

Storage

» Container: Keep container tightly closed.[4]

e Location: Store in a dry, cool, and well-ventilated place.[4]
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e Security: Store locked up.[2]
e Incompatibilities: Keep away from strong oxidizing agents.

Exposure Controls and Personal Protection

The following table outlines the necessary personal protective equipment (PPE) for handling 2-
Isopropylbenzeneboronic acid.

Exposure Route Recommended Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eyes/Face OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.

Ski Wear appropriate protective gloves and clothing
in
to prevent skin exposure.

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
Respiratory exceeded or if irritation or other symptoms are
experienced. A respirator with a particulate filter
conforming to EN 143 is recommended.

Emergency Procedures

A clear understanding of emergency procedures is essential.

First-Aid Measures
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Exposure First-Aid Protocol

Remove victim to fresh air and keep at rest in a
) position comfortable for breathing. If not
Inhalation . . i o
breathing, give artificial respiration. Call a

POISON CENTER or doctor if you feel unwell.

Wash off immediately with plenty of soap and
] water for at least 15 minutes. If skin irritation
Skin Contact _ _ _
occurs, get medical advice/attention. Take off

contaminated clothing and wash before reuse.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical

advice/attention.

Clean mouth with water and drink plenty of
Ingestion water afterwards. Get medical attention if

symptoms occur.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[6]

» Protective Equipment: In case of a fire, wear a self-contained breathing apparatus (SCBA)
with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.

e Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide (CO), carbon dioxide (CO:z), and oxides of
boron.

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.echemi.com/sds/2-isopropylphenylboronic-acid-pd181109102392.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Keep

in suitable, closed containers for disposal.

e Environmental Precautions: Should not be released into the environment.

Stability and Reactivity

Parameter

Description

Reactivity

None known, based on information available.

Chemical Stability

Stable under normal conditions.

Conditions to Avoid

Incompatible products.

Incompatible Materials

Strong oxidizing agents.

Hazardous Decomposition

None under normal use conditions.

Hazardous Polymerization

Hazardous polymerization does not occur.

Toxicological and Ecological Information

o Acute Toxicity: The toxicological properties have not been fully investigated.

Disposal Considerations

Bioaccumulation: No information available.

Mobility: No information available.

Ecotoxicity: Do not empty into drains. No quantitative data on ecotoxicity is available.

Persistence and Degradability: No information available.

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Dispose of contents/container to an approved waste disposal plant in

accordance with local, regional, and national regulations.

Logical Workflow for Safe Handling
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The following diagram illustrates the logical workflow from hazard identification to the
implementation of control measures and emergency responses.

Emergency Response
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Safety Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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